Cas no 301808-59-3 (1-(E)-{5-(2-nitrophenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea)

1-(E)-{5-(2-Nitrophenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea is a structurally complex thiourea derivative featuring a nitrophenyl-substituted furan moiety and an allyl group. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of heterocyclic frameworks. The presence of the nitro group enhances reactivity, facilitating further functionalization, while the allyl thiourea segment offers versatility in cross-coupling and cyclization reactions. Its conjugated system may contribute to unique electronic properties, making it of interest in materials science or pharmaceutical research. The compound's stability and defined stereochemistry (E-configuration) ensure reproducibility in synthetic applications. Careful handling is advised due to the nitro and thiourea functionalities.

1-(E)-{5-(2-nitrophenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea structure

301808-59-3 structure

Product Name:1-(E)-{5-(2-nitrophenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea

CAS No:301808-59-3

MF:C₁₅H₁₄N₄O₃S

MW:330.361661434174

CID:6407619

PubChem ID:6868803

Update Time:2025-06-07

1-(E)-{5-(2-nitrophenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea Chemical and Physical Properties

Names and Identifiers

- 1-(E)-{5-(2-nitrophenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea
- (E)-N-allyl-2-((5-(2-nitrophenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide
- Hydrazinecarbothioamide, 2-[[5-(2-nitrophenyl)-2-furanyl]methylene]-N-2-propen-1-yl-
- (E)-N-allyl-2-((5-(2-nitrophenyl)furan-2-yl)methylene)hydrazinecarbothioamide
- 1-[(E)-{[5-(2-NITROPHENYL)FURAN-2-YL]METHYLIDENE}AMINO]-3-(PROP-2-EN-1-YL)THIOUREA
- F0095-1899
- AKOS000524168
- CHEMBL5190690
- 301808-59-3
- 1-[(E)-[5-(2-nitrophenyl)furan-2-yl]methylideneamino]-3-prop-2-enylthiourea
- Inchi： 1S/C15H14N4O3S/c1-2-9-16-15(23)18-17-10-11-7-8-14(22-11)12-5-3-4-6-13(12)19(20)21/h2-8,10H,1,9H2,(H2,16,18,23)/b17-10+
- InChI Key： ZRSKZMMPSPNTAD-LICLKQGHSA-N
- SMILES： S=C(N/N=C/C1=CC=C(C2C=CC=CC=2[N+](=O)[O-])O1)NCC=C

Computed Properties

Exact Mass: 330.07866149g/mol
Monoisotopic Mass: 330.07866149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 466
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 128Å²

Experimental Properties

Density: 1.31±0.1 g/cm3(Predicted)
Boiling Point: 480.9±55.0 °C(Predicted)
pka: 10.72±0.70(Predicted)

1-(E)-{5-(2-nitrophenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0095-1899-2μmol	1-[(E)-{[5-(2-nitrophenyl)furan-2-yl]methylidene}amino]-3-(prop-2-en-1-yl)thiourea	301808-59-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0095-1899-1mg	1-[(E)-{[5-(2-nitrophenyl)furan-2-yl]methylidene}amino]-3-(prop-2-en-1-yl)thiourea	301808-59-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0095-1899-2mg	1-[(E)-{[5-(2-nitrophenyl)furan-2-yl]methylidene}amino]-3-(prop-2-en-1-yl)thiourea	301808-59-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0095-1899-3mg	1-[(E)-{[5-(2-nitrophenyl)furan-2-yl]methylidene}amino]-3-(prop-2-en-1-yl)thiourea	301808-59-3	90%+	3mg	$63.0	2023-05-17